6-fluoro-3-(3-methylbenzenesulfonyl)-1-[(4-methylphenyl)methyl]-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one

• IUPAC Name: 6-fluoro-1-[(4-methylphenyl)methyl]-3-(3-methylphenyl)sulfonyl-7-pyrrolidin-1-ylquinolin-4-one
• InChI: InChI=1S/C28H27FN2O3S/c1-19-8-10-21(11-9-19)17-31-18-27(35(33,34)22-7-5-6-20(2)14-22)28(32)23-15-24(29)26(16-25(23)31)30-12-3-4-13-30/h5-11,14-16,18H,3-4,12-13,17H2,1-2H3
• InChI Key: SBKCESCUVYZSPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C(C(=O)C3=CC(=C(C=C32)N4CCCC4)F)S(=O)(=O)C5=CC=CC(=C5)C
• Molecular Formula: C28H27FN2O3S
• Molecular Weight: 490.6 g/mol
• CAS No.: 892786-95-7

Description

This compound is a quinolin-4-one derivative with a complex substitution pattern. Key structural features include:

• A 6-fluoro substituent on the quinoline core, which enhances electronic and steric properties.
• A 3-methylbenzenesulfonyl group at position 3, contributing to sulfonamide-based interactions.
• A 4-methylbenzyl group at position 1, influencing lipophilicity and membrane permeability.
• A pyrrolidin-1-yl group at position 7, introducing a nitrogen-containing heterocycle that may modulate target binding or solubility.

Comparison with Similar Compounds

Comparison with Similar Compounds

Quinolin-4-one derivatives are widely studied for their diverse biological activities. Below is a detailed comparison of the target compound with structurally related analogues:

Table 1: Structural and Functional Comparison of Quinolin-4-one Derivatives

Compound Name	Key Structural Differences vs. Target Compound	Hypothesized Impact on Properties	Reference(s)
3-(3-Chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-[(4-methylphenyl)methyl]quinolin-4-one	- 3-chlorobenzenesulfonyl (vs. 3-methylbenzenesulfonyl)	Increased electron-withdrawing effect may alter binding affinity; chlorine enhances steric bulk.
	- Diethylamino (vs. pyrrolidin-1-yl)	Reduced ring strain; altered hydrogen-bonding capacity.
3-(4-Ethylphenyl)sulfonyl-6-fluoro-1-(phenylmethyl)-7-pyrrolidin-1-yl-quinolin-4-one	- 4-ethylphenylsulfonyl (vs. 3-methylbenzenesulfonyl)	Increased hydrophobicity; positional isomer may affect target selectivity.
	- Phenylmethyl (vs. 4-methylbenzyl)	Reduced steric hindrance; altered π-π stacking interactions.
6-Fluoro-3-(4-methylbenzenesulfonyl)-1-[(3-methylphenyl)methyl]-1,4-dihydroquinolin-4-one	- 4-methylbenzenesulfonyl (vs. 3-methylbenzenesulfonyl)	Positional isomerism in sulfonyl group may perturb enzyme-binding pockets.
	- 3-methylbenzyl (vs. 4-methylbenzyl)	Altered spatial orientation of the benzyl group.
3-(Benzenesulfonyl)-6-fluoro-1-[(4-methylphenyl)methyl]quinolin-4-one	- Unsubstituted benzenesulfonyl (vs. 3-methylbenzenesulfonyl)	Reduced steric and electronic effects; simpler sulfonyl group may lower potency.

Key Findings from Comparative Analysis

Sulfonyl Group Modifications: Substitution at the 3-position (e.g., methyl or chlorine) enhances steric and electronic interactions compared to 4-methyl or unsubstituted analogues. The 3-methyl group in the target compound may optimize interactions with hydrophobic enzyme pockets .

Amino Group Variations: The pyrrolidin-1-yl group in the target compound offers a rigid, five-membered ring structure, favoring specific hydrogen-bonding geometries over the flexible diethylamino group in . This rigidity may enhance selectivity for certain targets .

Benzyl Group Position :

• The 4-methylbenzyl substituent in the target compound provides optimal steric bulk compared to phenylmethyl or 3-methylbenzyl . This likely improves membrane penetration while maintaining target engagement .

Bioactivity Clustering: Evidence suggests that compounds with ≥0.5 Tanimoto similarity (based on Morgan fingerprints) cluster into groups with correlated bioactivity profiles . The target compound’s unique combination of sulfonyl, benzyl, and pyrrolidinyl groups may place it in a distinct cluster with novel pharmacological properties .

Implications for Drug Design

• Structural Motif Networks: Grouping compounds by Murcko scaffolds and Tanimoto similarity (as in ) reveals that minor substitutions in the quinolin-4-one series significantly alter bioactivity. For example, replacing pyrrolidinyl with diethylamino reduces predicted docking affinity by ~15% in certain enzyme targets .
• Metabolic Stability : Methyl groups (e.g., 3-methylbenzenesulfonyl) may enhance metabolic stability compared to chlorine or ethyl substituents, as seen in cytochrome P450 inhibition assays .